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Compound of Interest

Compound Name: Dimethachlor

Cat. No.: B1670658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicide Dimethachlor's performance

within different crop rotation systems, supported by available experimental data. It is intended

to inform research and development professionals on the efficacy, crop safety, and potential

carryover effects of Dimethachlor compared to other common herbicides.

Efficacy of Dimethachlor in Oilseed Rape
Dimethachlor is a chloroacetamide herbicide primarily used for pre-emergence control of

annual grasses and some broadleaf weeds in various crops, including oilseed rape. Its efficacy

has been evaluated in comparison to other herbicides commonly used in oilseed rape

cultivation, such as metazachlor.

A field experiment conducted over three years (2011-2014) in Plovdiv, Bulgaria, compared the

performance of Dimethachlor (as Teridox) and Metazachlor (as Butizan S) in winter oilseed

rape. The key findings are summarized in the table below.
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Herbicide
Active
Substance

Application
Efficacy (20th
Day After
Treatment)

Efficacy (45th
Day After
Treatment)

Teridox
500 g/l

Dimethachlor

Soil, pre-

emergence
70.5% - 79.4% Maintained

Butizan S
500 g/l

Metazachlor

Soil, pre-

emergence
70.5% - 79.4% Maintained

Butizan S
500 g/l

Metazachlor

Foliar, post-

emergence
72.8% - 76.9% Maintained

Table 1: Comparison of Herbicide Efficacy in Winter Oilseed Rape (2011-2014)

Both Dimethachlor and Metazachlor, when applied pre-emergence, demonstrated comparable

efficacy in controlling a range of annual weeds including Amaranthus retroflexus L., Portulaca

oleraceae L., Chenopodium album L., Solanum nigrum L., Setaria spp., and Stellaria media L.,

as well as self-seeded wheat plants. The study also noted that both herbicides showed

excellent selectivity for the oilseed rape crop.

Experimental Protocols
Detailed experimental protocols are crucial for the replication and validation of research

findings. Below is a summarized protocol based on the aforementioned study comparing

Dimethachlor and Metazachlor.

Objective: To evaluate the efficacy and selectivity of Dimethachlor and Metazachlor in winter

oilseed rape.

Experimental Design:

Method: Block method

Plot Size: 25 m²

Repetitions: Four
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Treatments:

Control: No herbicide application.

Dimethachlor (Teridox): Applied to the soil after planting and before crop germination.

Metazachlor (Butizan S): Applied to the soil after planting and before crop germination.

Metazachlor (Butizan S): Applied to the leaves during the vegetation period of the rape.

Data Collection:

Weed density and species composition were assessed.

Herbicide efficacy was measured on the 20th and 45th day after treatment.

Crop selectivity was evaluated based on the EWRS (European Weed Research Society)

scale.

Carryover Effects and Performance in Rotational
Crops
A significant consideration in the use of herbicides is their potential for carryover and impact on

subsequent crops in a rotation. While specific long-term studies on Dimethachlor's carryover

in a defined oilseed rape-cereal rotation are not readily available in the reviewed literature,

general principles of herbicide persistence and crop rotation provide valuable insights.

The persistence of a herbicide in the soil is influenced by factors such as its chemical

properties, soil type, organic matter content, pH, and climatic conditions like rainfall and

temperature. Chloroacetamide herbicides, the class to which Dimethachlor belongs, have

varying half-lives in the soil.

A study on a saflufenacil + dimethenamid-P (a different chloroacetamide) combination showed

no injury to rotational corn, sugar beet, or dry bean one year after application, even under

reduced irrigation conditions that could theoretically increase herbicide persistence. This

suggests that some chloroacetamide herbicides may not pose a significant carryover risk to
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subsequent crops. However, it is crucial to note that carryover potential is herbicide- and crop-

specific.

For instance, a study on various acetolactate synthase (ALS) inhibiting herbicides used in

wheat demonstrated significant carryover injury to subsequent crops like soybean and cotton

from sulfosulfuron, while pyroxsulam showed less residual activity. This highlights the

importance of selecting herbicides with favorable rotational profiles, especially in intensive

cropping systems.

Signaling Pathways and Experimental Workflows
To visualize the logical flow of assessing herbicide performance in a crop rotation system, the

following diagrams are provided.
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Phase 1: Experimental Planning

Phase 2: Field Trial Execution

Phase 3: Data Collection and Analysis

Phase 4: Conclusion and Reporting

Define Crop Rotation System
(e.g., Oilseed Rape - Winter Wheat - Spring Barley)

Select Herbicides for Comparison
(Dimethachlor vs. Alternatives)

Determine Application Rates and Timings

Apply Herbicide Treatments

Establish Experimental Plots
(Randomized Block Design)

Crop and Weed Management

Assess Weed Control Efficacy
(Density, Biomass) Measure Crop Yield and Quality Analyze Soil and Plant Residues

Statistical Analysis

Compare Herbicide Performance

Evaluate Economic Viability

Publish Findings
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Chloroacetamide Herbicides (e.g., Dimethachlor)

Plant Cellular Processes

Dimethachlor Application

Uptake by Roots and Shoots

Inhibition of Very-Long-Chain Fatty Acid (VLCFA) Synthesis

Disruption of Cell Division and Growth

Inhibition of Seedling Emergence and Growth
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[https://www.benchchem.com/product/b1670658#performance-of-dimethachlor-in-different-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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